Cas no 59734-92-8 (1-Bromo-2-cyclohexylbenzene)

• Product Name: 1-Bromo-2-cyclohexylbenzene
• CAS No: 59734-92-8
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• MDL: MFCD02093987
• CID: 90041
• PubChem ID: 10944502
• Update Time: 2025-06-29

1-Bromo-2-cyclohexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-cyclohexylbenzene
• 2-Cyclohexylbromobenzene
• A869135
• 1-bromo-2-cyclohexyl-benzene
• 59734-92-8
• AS-59236
• BXMDAGGQRIDSPA-UHFFFAOYSA-N
• SCHEMBL2530746
• CS-0326893
• FT-0607455
• DTXSID20449311
• l-bromo-2-cyclohexylbenzene
• AKOS005206753
• Benzene, 1-bromo-2-cyclohexyl-
• SY284071
• MFCD02093987
• AT42296

• MDL： MFCD02093987
• Inchi： 1S/C12H15Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• InChI Key： BXMDAGGQRIDSPA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CCCCC1
• BRN： 2365764

Computed Properties

• Exact Mass: 238.03600
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1,295 g/cm3
• Boiling Point: 79-83°C 0,01mm
• Flash Point: 79-83°C/0.01mm
• Refractive Index: 1.5605
• PSA: 0.00000
• LogP: 4.49680
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-2-cyclohexylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-2-cyclohexylbenzene

1-Bromo-2-Cyclohexylbenzene: A Comprehensive Overview

1-Bromo-2-cyclohexylbenzene (CAS No. 59734-92-8) is an organic compound with the molecular formula C13H19Br. This compound is a brominated derivative of benzene, featuring a cyclohexyl group attached to the benzene ring at the 2-position and a bromine atom at the 1-position. The structure of 1-bromo-2-cyclohexylbenzene makes it a valuable intermediate in organic synthesis, particularly in the preparation of various aromatic compounds with substituted cyclohexyl groups.

The synthesis of 1-bromo-2-cyclohexylbenzene typically involves electrophilic substitution reactions on benzene rings. One common method is the Friedel-Crafts alkylation, where a cyclohexyl group is introduced onto the benzene ring in the presence of a Lewis acid catalyst, followed by bromination at the para position. Recent advancements in catalytic systems have enabled more efficient and selective synthesis of this compound, reducing side reactions and improving yield.

1-Bromo-2-cyclohexylbenzene has been extensively studied for its applications in materials science and pharmacology. In materials science, this compound serves as a precursor for synthesizing advanced polymers and high-performance composites. Its unique electronic properties make it suitable for applications in organic electronics, such as in the development of new semiconducting materials.

In pharmacology, 1-bromo-2-cyclohexylbenzene has shown potential as an intermediate in drug discovery. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases, making it a valuable tool in medicinal chemistry.

The physical properties of 1-bromo-2-cyclohexylbenzene include a melting point of approximately 45°C and a boiling point around 300°C. Its solubility in common organic solvents such as dichloromethane and THF makes it convenient for use in various synthetic protocols. The compound is stable under normal conditions but should be stored away from strong oxidizing agents to prevent degradation.

From an environmental perspective, 1-bromo-2-cyclohexylbenzene has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies have established guidelines for handling this compound to minimize risks to human health and the environment.

Recent technological advancements have also enabled the use of computational chemistry tools to predict the reactivity and stability of 1-bromo-2-cyclohexylbenzene under various reaction conditions. These computational models complement experimental studies, providing deeper insights into its chemical behavior and potential applications.

In conclusion, 1-bromo-2-cyclohexylbenzene (CAS No. 59734-92-8) is a versatile compound with significant applications across multiple disciplines. Its role as an intermediate in organic synthesis, coupled with its unique chemical properties, positions it as an important material for both academic research and industrial applications. Ongoing research continues to uncover new avenues for its utilization, ensuring its relevance in the ever-evolving field of chemistry.